Cas no 104809-32-7 (Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide, dipotassium salt (9CI))

• Product Name: Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide, dipotassium salt (9CI)
• CAS No: 104809-32-7
• MF: C₂₁H₂₉KN₇O₁₄P₂
• MW: 704.53928732872
• MDL: MFCD00079494
• CID: 126458
• PubChem ID: 16219751
• Update Time: 2024-11-03

Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide, dipotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• [[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [5-(3-carbamoyl-4H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate,potassium
• Adenosine5'-(trihydrogen diphosphate), P'&reg
• 5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-...
• 5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide, dipotassiu
• 5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide, dipotassium salt (9CI)
• A-Nicotinamide adenine dinucleotide,reduced dipotassium salt
• Diphosphopyridine nucleotide,reduced form
• NADH DIPOTASSIUM SALT
• DPNH DIPOTASSIUM SALT
• BETA-NADH DIPOTASSIUM SALT
• BETA-DPNH DIPOTASSIUM SALT
• B-nad reduced form dipotassium
• DIPHOSPHOPYRIDINE NUCLEOTIDE, REDUCED FORM DIPOTASSIUM SALT
• β-nicotinamide adenine dinucleotide, reduced dipotassium salt
• Beta-NicotinaMide Adenine Dinucleotide, Reduced DipotassiuM Salt
• BETA-NICOTINAMIDE ADENINE DINUCLEOTIDE, REDUCED FORM DIPOTASSIUM SALT
• β-DPNH, β-NADH, Diphosphopyridine nucleotide, reduced form, DPNH, NADH
• Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide, dipotassium salt (9CI)
• IMPDH2
• FT-0710673
• [[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [5-(3-carbamoyl-4H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate;potassium
• DTXSID50585236
• PUBCHEM_16219751
• 104809-32-7
• beta -Nicotinamide adenine dinucleotide, reduced dipotassium salt
• ZUPXXZAVUHFCNV-UHFFFAOYSA-N

• MDL： MFCD00079494
• Inchi： 1S/C21H29N7O14P2.K/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33;/h1,3-4,7-8,10-11,13-16,20-21,29-32H,2,5-6H2,(H2,23,33)(H,34,35)(H,36,37)(H2,22,24,25);
• InChI Key： ZUPXXZAVUHFCNV-UHFFFAOYSA-N
• SMILES： [K].P(=O)(O)(OP(=O)(O)OCC1C(C(C(N2C=CCC(C(N)=O)=C2)O1)O)O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 741.03700
• Monoisotopic Mass: 704.08847910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 45
• Rotatable Bond Count: 11
• Complexity: 1230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 318Ų

Experimental Properties

• PSA: 342.90000
• LogP: -0.59060

Adenosine5'-(trihydrogen diphosphate), P'®5'-ester with 1,4-dihydro-1-b-D-ribofuranosyl-3-pyridinecarboxamide, dipotassium salt (9CI) Security Information

• WGK Germany：-
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides (5'->5')-dinucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues (5'->5')-dinucleotides